4-{[4-(4-aminobenzyl)phenyl]amino}-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-[4-[(4-aminophenyl)methyl]anilino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C17H16N2O3/c18-14-5-1-12(2-6-14)11-13-3-7-15(8-4-13)19-16(20)9-10-17(21)22/h1-10H,11,18H2,(H,19,20)(H,21,22)/b10-9+
• InChI Key: GEPRNNHVRAIKEL-MDZDMXLPSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)NC(=O)C=CC(=O)O)N
• Isomeric SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)NC(=O)/C=C/C(=O)O)N
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

The compound “4-{[4-(4-aminobenzyl)phenyl]amino}-4-oxo-2-butenoic acid” is a complex organic molecule. It contains an aminobenzyl group, a phenyl group, and a 4-oxo-2-butenoic acid group. These groups are common in many organic compounds and can participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the aminobenzyl and phenyl groups, and the attachment of these groups to the 4-oxo-2-butenoic acid backbone. The exact methods would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aminobenzyl and phenyl groups could potentially introduce aromaticity into the molecule.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions. The aminobenzyl and phenyl groups could participate in electrophilic aromatic substitution reactions, while the carboxylic acid group could undergo reactions typical of carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the carboxylic acid group could make the compound acidic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “4-{[4-(4-aminobenzyl)phenyl]amino}-4-oxo-2-butenoic acid” would require appropriate safety precautions. The specific hazards would depend on the properties of the compound.

Future Directions

The future research directions for this compound could include studying its potential applications, investigating its reactivity under various conditions, and exploring its interactions with other molecules.